Cas no 2135785-61-2 ((cis)-tert-butyl 6-oxo-7-oxa-5-azaspiro[3.4]octane-2-carboxylate)
(cis)-tert-butyl 6-oxo-7-oxa-5-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (cis)-tert-butyl 6-oxo-7-oxa-5-azaspiro[3.4]octane-2-carboxylate
- tert-Butyl cis-6-oxo-7-oxa-5-azaspiro[3.4]octane-2-carboxylate
-
- Inchi: 1S/C11H17NO4/c1-10(2,3)16-8(13)7-4-11(5-7)6-15-9(14)12-11/h7H,4-6H2,1-3H3,(H,12,14)/t7-,11+
- InChI Key: GERVMNQPASNLGP-DGFRNANFSA-N
- SMILES: C1[C@]2(COC(=O)N2)C[C@H]1C(OC(C)(C)C)=O
(cis)-tert-butyl 6-oxo-7-oxa-5-azaspiro[3.4]octane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1299646-1g |
tert-butyl (2s,4s)-6-oxo-7-oxa-5-azaspiro[3.4]octane-2-carboxylate |
2135785-61-2 | 95% | 1g |
$550 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1299646-1g |
tert-butyl (2s,4s)-6-oxo-7-oxa-5-azaspiro[3.4]octane-2-carboxylate |
2135785-61-2 | 95% | 1g |
$1250 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1299646-1g |
tert-butyl (2s,4s)-6-oxo-7-oxa-5-azaspiro[3.4]octane-2-carboxylate |
2135785-61-2 | 95% | 1g |
$1250 | 2025-02-20 |
(cis)-tert-butyl 6-oxo-7-oxa-5-azaspiro[3.4]octane-2-carboxylate Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on (cis)-tert-butyl 6-oxo-7-oxa-5-azaspiro[3.4]octane-2-carboxylate
Comprehensive Overview of (cis)-tert-butyl 6-oxo-7-oxa-5-azaspiro[3.4]octane-2-carboxylate (CAS No. 2135785-61-2)
The compound (cis)-tert-butyl 6-oxo-7-oxa-5-azaspiro[3.4]octane-2-carboxylate (CAS No. 2135785-61-2) is a highly specialized chemical entity that has garnered significant attention in the field of organic synthesis and pharmaceutical research. Its unique spirocyclic structure and functional groups make it a valuable intermediate for the development of novel therapeutics and bioactive molecules. This article delves into the chemical properties, applications, and relevance of this compound in contemporary research, while addressing common queries and trends in the scientific community.
The spiro[3.4]octane core of this compound is particularly noteworthy, as it combines a 5-azaspiro ring system with a 7-oxa moiety, creating a rigid yet versatile scaffold. This structural feature is increasingly sought after in drug discovery due to its ability to mimic natural product frameworks and enhance molecular diversity. Researchers are particularly interested in its potential to improve drug bioavailability and target selectivity, which are critical factors in modern medicinal chemistry.
One of the most frequently asked questions about (cis)-tert-butyl 6-oxo-7-oxa-5-azaspiro[3.4]octane-2-carboxylate revolves around its synthetic utility. The tert-butyl ester group in this compound serves as a protective moiety, enabling selective reactions at other sites of the molecule. This property is especially valuable in multi-step syntheses, where chemists require precise control over reactivity. Additionally, the 6-oxo functionality offers opportunities for further derivatization, making it a versatile building block for libraries of compounds.
In the context of current trends, the demand for spirocyclic compounds like this one has surged due to their prominence in fragment-based drug design and proteolysis-targeting chimeras (PROTACs). These approaches are at the forefront of pharmaceutical innovation, aiming to address previously "undruggable" targets. The azaspiro and oxa motifs in this compound align perfectly with these cutting-edge strategies, offering a balance of rigidity and functional group compatibility.
Another area of growing interest is the compound's potential role in central nervous system (CNS) drug development. The spirocyclic framework is known to enhance blood-brain barrier permeability, a persistent challenge in neuropharmacology. While specific applications of 2135785-61-2 in this domain are still under investigation, its structural features position it as a promising candidate for further exploration in neurological disorders.
From a technical standpoint, the cis-configuration of this compound adds another layer of complexity and utility. Stereochemistry plays a pivotal role in molecular recognition and biological activity, and the defined spatial arrangement of substituents in this isomer could lead to more selective interactions with biological targets. This aspect is particularly relevant in the era of precision medicine, where subtle structural differences can translate to significant therapeutic advantages.
Environmental and regulatory considerations are also important when discussing (cis)-tert-butyl 6-oxo-7-oxa-5-azaspiro[3.4]octane-2-carboxylate. While not classified as hazardous, proper handling protocols should always be followed in laboratory settings. The compound's stability under various conditions is a common query among researchers, with studies indicating reasonable thermal stability but sensitivity to strong acids and bases due to its ester and lactam functionalities.
Looking ahead, the scientific community anticipates expanded applications for this compound as more researchers explore its potential. Its combination of spirocyclic constraint, heteroatom diversity, and functional group handles makes it a compelling subject for further study. Whether in academic investigations or industrial drug discovery programs, CAS No. 2135785-61-2 represents an important tool in the chemist's repertoire for addressing complex challenges in molecular design.
2135785-61-2 ((cis)-tert-butyl 6-oxo-7-oxa-5-azaspiro[3.4]octane-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)